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Compound of Interest

Compound Name: Kushenol |

Cat. No.: B8034759

Application Notes and Protocols for Kushenol |

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kushenol | is a prenylated flavonoid isolated from the roots of Sophora flavescens. It has
garnered significant interest in the scientific community for its potential therapeutic properties,
including anti-inflammatory and anti-cancer activities. These biological effects are attributed to
its modulation of key cellular signaling pathways. A thorough understanding of its solubility and
stability in various solvents is critical for accurate experimental design, formulation
development, and ensuring the reproducibility of research findings. These application notes
provide detailed information on the solubility of Kushenol I, protocols for its handling and use
in experimental settings, and an overview of its known mechanisms of action.

Physicochemical Properties

e Molecular Formula: C26H3007
e Molecular Weight: 454.51 g/mol

o Appearance: White to off-white solid

Solubility Data
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The solubility of Kushenol | has been determined in various common laboratory solvents. The
quantitative data is summarized in the table below. It is important to note that for certain
solvents, only qualitative data is available.

. Concentration
Solvent Solubility Notes
(mM)

May require
ultrasonication to fully
dissolve. ltis
recommended to use

Dimethyl Sulfoxide
100 mg/mL][1] 220.02 mM[1] newly opened,

(DMSO)
anhydrous DMSO as
its hygroscopic nature
can impact solubility.
[1]

Chloroform Soluble Not Determined -

Dichloromethane Soluble Not Determined -

Ethyl Acetate Soluble Not Determined -

Acetone Soluble Not Determined -

10% DMSO, 40% Forms a clear

PEG300, 5% Tween- > 2.5 mg/mL[1] > 5.50 mM[1] solution. Suitable for

80, 45% Saline in vivo studies.

Forms a clear
> 2.5 mg/mL[1] > 5.50 mM[1] solution. Suitable for

in vivo studies.

10% DMSO, 90%
Corn Ol

Biological Activity and Signaling Pathways

Kushenol | exerts its biological effects by modulating key intracellular signaling pathways,
primarily the PI3K/Akt/mTOR and NF-kB pathways. These pathways are crucial in regulating
cell proliferation, survival, and inflammation.
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PI3K/Akt/mTOR Signaling Pathway

Kushenol I has been shown to inhibit the PI3K/Akt/mTOR pathway, which is often
dysregulated in cancer. By inhibiting the phosphorylation of key proteins in this pathway,
Kushenol | can suppress cancer cell proliferation and induce apoptosis.[2][3][4] A related
compound, Kushenol A, has been demonstrated to reduce the phosphorylation of both AKT

and mTOR.[2][3][4]
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Add excess Kushenol | Eqpllli a? cons_tar?t Separate solid from Analyze supernatant .
Start temperature with agitation . " . . Calculate concentration
to solvent (e.g., 24-48h) solution (centrifugeffilter) (e.g., HPLC, UV-Vis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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